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Compound of Interest

Compound Name: 4-Hydroxymethylthiazole

Cat. No.: B1350391

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 4-Hydroxymethylthiazole (CAS No. 7036-04-6). The information presented is
intended to inform researchers, scientists, and professionals in the drug development field on
the potential hazards, safe handling procedures, and emergency responses associated with
this compound. Due to the limited availability of direct quantitative toxicological data for 4-
Hydroxymethylthiazole, this guide incorporates data from structurally similar analogs, namely
4-methylthiazole and 5-(2-hydroxyethyl)-4-methylthiazole, to provide a more complete safety
profile. It is imperative to handle this chemical with caution and adhere to the safety protocols

outlined herein.

Chemical and Physical Properties

A foundational understanding of the physical and chemical properties of 4-
Hydroxymethylthiazole is essential for its safe handling and storage.
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Property Value Source
Molecular Formula CaHsNOS [1112][3]
Molecular Weight 115.15 g/mol [11[2][3]
Appearance Off-yellow oily liquid [4]
Melting Point 112-114 °C [4]
Boiling Point 85-90 °C at 0.5 mmHg [4]
Storage Temperature 2-8°C [415]
Purity >97% [11[3]

Hazard Identification and GHS Classification

4-Hydroxymethylthiazole is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
are related to its irritant properties.

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation
o H319: Causes serious eye

Eye Irritation 2

irritation

Specific Target Organ Toxicity - ]
) ] H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation
Tract Irritation)

Signal Word: Warning
Hazard Pictogram:

lwialt text

Toxicological Data (Analog Data)
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Direct quantitative toxicological data for 4-Hydroxymethylthiazole is not readily available. The
following tables present data for the structural analogs 4-methylthiazole and 5-(2-
hydroxyethyl)-4-methylthiazole to provide an estimate of potential toxicity.

Acute Oral Toxicity of 4-Methylthiazole

Test Species Route LD50 Source
Mouse Oral 360 uL/kg [1][6]
Rat Oral 930 mg/kg [7]

o for < | Anal

Compound Hazard Classification Source
4-Methylthiazole Skin Irritation Category 2 [1]
4-Methylthiazole Eye Irritation Category 2 [1]
5-(2-Hydroxyethyl)-4- ) o o
) Skin Irritation Causes skin irritation [8][9]

methylthiazole
5-(2-Hydroxyethyl)-4- Causes serious eye

(2-Hy ) yethy) Eye Irritation S Y [819]
methylthiazole irritation
5-(2-Hydroxyethyl)-4- May cause respirator

(e-Hy ] yethy) Respiratory Irritation ) .y. P y [819]
methylthiazole irritation

Experimental Protocols for Hazard Assessment

The following are detailed methodologies based on OECD guidelines for assessing the key
hazards identified for 4-Hydroxymethylthiazole and its analogs.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

Objective: To determine the potential of a substance to cause skin irritation or corrosion.

Methodology:
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e Test Animal: Albino rabbit.

o Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the trunk is
clipped.

o Application: A dose of 0.5 mL (for liquids) or 0.5 g (for solids and semi-solids) of the test
substance is applied to a small area (approximately 6 cm?) of the clipped skin and covered
with a gauze patch and non-irritating tape.

o Exposure: The exposure duration is typically 4 hours.

o Observation: After the exposure period, the patch is removed, and the skin is observed for
erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.
The severity of the reactions is scored.

» Endpoint: The mean scores for erythema and edema are calculated for each animal. The
substance is classified based on these scores and the reversibility of the observed effects.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

Objective: To assess the potential of a substance to cause eye irritation or serious eye damage.
Methodology:
o Test Animal: Albino rabbit.

e Procedure: A single dose of 0.1 mL of a liquid or 0.1 g of a solid is instilled into the
conjunctival sac of one eye of the animal. The other eye remains untreated and serves as a
control.

o Observation: The eyes are examined for signs of irritation, including redness of the
conjunctiva, swelling (chemosis), and corneal opacity, at 1, 24, 48, and 72 hours after
instillation. The severity of the reactions is scored.

o Endpoint: The substance is classified based on the severity and reversibility of the ocular
lesions observed.
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Acute Oral Toxicity (LD50 Determination)

Objective: To determine the median lethal dose (LD50) of a substance when administered
orally.

Methodology:

Test Animal: Typically rats or mice.

e Procedure: The test substance is administered in a single dose by gavage to a group of
animals. Several dose levels are used with a sufficient number of animals at each level.

e Observation: The animals are observed for mortality and clinical signs of toxicity for a period
of 14 days.

e Endpoint: The LD50 value is calculated statistically as the dose that is lethal to 50% of the
test animals.

Handling Precautions and Personal Protective
Equipment (PPE)

Strict adherence to safety protocols is mandatory when handling 4-Hydroxymethylthiazole.

Engineering Controls

» Work in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.
» Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

» Respiratory Protection: If working outside a fume hood or if there is a risk of generating
aerosols, use a NIOSH-approved respirator with an organic vapor cartridge.

General Hygiene

e Wash hands thoroughly after handling.
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» Do not eat, drink, or smoke in the laboratory.

* Remove contaminated clothing and wash it before reuse.

First-Aid Measures

In case of exposure, immediate medical attention is crucial.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek medical attention if irritation persists.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.
Continue rinsing. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials. Keep at the recommended storage temperature of 2-8°C.

e Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Logical Workflow for Handling 4-
Hydroxymethylthiazole

The following diagram illustrates a logical workflow for the safe handling of 4-
Hydroxymethylthiazole in a laboratory setting.
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Caption: Workflow for Safe Handling of Hazardous Chemicals.

Conclusion

4-Hydroxymethylthiazole is a valuable compound for research and development, but it must
be handled with appropriate caution due to its irritant properties. This guide has summarized
the available safety information, including data from structural analogs, to provide a
comprehensive overview for laboratory personnel. By understanding the potential hazards,
implementing proper handling procedures, and being prepared for emergencies, researchers
can work safely with this chemical. Continuous vigilance and adherence to established safety
protocols are paramount to ensuring a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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